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Compound of Interest

Compound Name: 2-Methylphenanthrene

Cat. No.: B047528 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal

of 2-Methylphenanthrene (CAS No. 2531-84-2). Adherence to these procedures is essential

for ensuring the safety of all laboratory personnel and minimizing environmental impact. 2-
Methylphenanthrene is a polycyclic aromatic hydrocarbon (PAH) and should be handled with

the utmost care due to its potential health risks.

Hazard Summary and Exposure Limits
2-Methylphenanthrene is classified as a hazardous substance with the following GHS

classifications. While specific occupational exposure limits for this compound have not been

established, general limits for polycyclic aromatic hydrocarbons provide a conservative

framework for ensuring personnel safety.
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Hazard Classification GHS Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2][3]

Serious Eye Damage H318
Causes serious eye damage.

[1][2][3]

Skin Irritation -
May cause skin irritation.[1][2]

[4][5]

Aquatic Hazard (Acute) H400
Very toxic to aquatic life.[1][2]

[3]

Aquatic Hazard (Chronic) H410
Very toxic to aquatic life with

long lasting effects.[1][2][3]

Occupational Exposure Limits for Polycyclic Aromatic Hydrocarbons (PAHs)

OSHA (PEL) for PAHs: 0.2 mg/m³[1][4][6]

NIOSH (REL) for coal tar products: 0.1 mg/m³[1][4][7]

ACGIH (TLV) for coal tar products: 0.2 mg/m³[7]

Specific occupational exposure limits (OELs), permissible exposure limits (PELs), and Immediately

Dangerous to Life or Health (IDLH) values for 2-Methylphenanthrene have not been established.[5]

[8]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the mandatory procedures for handling 2-Methylphenanthrene in a

laboratory setting. These steps are designed to mitigate risks of exposure and contamination.

Engineering Controls and Designated Work Area
All work with 2-Methylphenanthrene, especially the handling of the solid compound, must

be conducted within a certified chemical fume hood to minimize inhalation exposure.
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The area where 2-Methylphenanthrene is handled should be clearly designated as a

hazardous substance work area with appropriate signage.

Required Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory for all personnel handling 2-
Methylphenanthrene.

PPE Category Specification

Respiratory Protection

A NIOSH-approved half-face respirator with

organic vapor cartridges and P100 particulate

filters is required when handling the solid

powder.

Eye and Face Protection

Chemical safety goggles that provide a

complete seal around the eyes are mandatory. A

face shield should be worn over the goggles

when there is a risk of splashing.

Hand Protection

Double-gloving with compatible chemical-

resistant gloves (e.g., nitrile gloves) is required.

Check glove manufacturer's compatibility charts.

Body Protection

A flame-resistant lab coat, fully buttoned, is

required. For larger quantities or tasks with a

higher risk of spillage, a chemical-resistant

apron should be worn over the lab coat.

Footwear Closed-toe shoes are mandatory.

Experimental Workflow
The following workflow must be followed for all experiments involving 2-Methylphenanthrene:
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Set up Designated Work Area in Fume Hood

Weigh 2-Methylphenanthrene in Fume Hood

Dissolve or Use in Reaction

Transfer Solutions Using Appropriate Glassware

Decontaminate Glassware and Surfaces

Dispose of Waste in Designated Hazardous Waste Containers

Remove PPE in Correct Order

Click to download full resolution via product page

Figure 1: Safe Handling Workflow for 2-Methylphenanthrene.
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Spill Response
In the event of a spill, the following procedure must be initiated immediately:

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Isolate: Isolate the spill area to prevent the spread of the chemical.

PPE: Don the appropriate PPE as outlined in the table above.

Containment: For small spills, dampen the solid material with 60-70% ethanol to minimize

dust generation.[1][4][5]

Cleanup: Carefully transfer the dampened material and any contaminated absorbent

materials into a clearly labeled, sealed container for hazardous waste disposal.[1][4][5]

Decontamination: Clean the spill area with 60-70% ethanol followed by soap and water.[1][4]

[5]

Disposal: Dispose of all contaminated materials as hazardous waste.

Disposal Plan: Managing 2-Methylphenanthrene
Waste
Proper disposal of 2-Methylphenanthrene and associated contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
All solid waste contaminated with 2-Methylphenanthrene (e.g., gloves, absorbent pads,

weighing paper) must be collected in a dedicated, clearly labeled, and sealed hazardous

waste container.

Liquid waste containing 2-Methylphenanthrene should be collected in a separate,

compatible, and clearly labeled hazardous waste container. Do not mix with other waste

streams unless compatibility has been verified.
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Container Labeling
All waste containers must be labeled with the following information:

"Hazardous Waste"

The full chemical name: "2-Methylphenanthrene"

The associated hazards (e.g., "Toxic," "Harmful if Swallowed," "Eye Damage," "Marine

Pollutant")

The date of accumulation.

Final Disposal
All hazardous waste containing 2-Methylphenanthrene must be disposed of through the

institution's designated hazardous waste management program.

Under no circumstances should 2-Methylphenanthrene or its containers be disposed of in

the regular trash or down the drain.[9] This is to prevent contamination of waterways, as the

substance is very toxic to aquatic life.[1][2][3]

By adhering to these stringent protocols, researchers can safely handle 2-
Methylphenanthrene, ensuring both personal safety and the protection of our environment.

For any further questions or clarification, please consult your institution's Environmental Health

and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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